2-(3-Methoxy-propyl)-3-methyl-thiophene
Description
2-(3-Methoxy-propyl)-3-methyl-thiophene is a substituted thiophene derivative characterized by a methoxy-propyl group at the 2-position and a methyl group at the 3-position of the thiophene ring. Thiophenes are sulfur-containing heterocyclic compounds with diverse applications in pharmaceuticals, materials science, and organic electronics. The methoxy-propyl substituent likely enhances solubility and modulates electronic properties, while the methyl group contributes to steric effects and stability.
Properties
Molecular Formula |
C9H14OS |
|---|---|
Molecular Weight |
170.27 g/mol |
IUPAC Name |
2-(3-methoxypropyl)-3-methylthiophene |
InChI |
InChI=1S/C9H14OS/c1-8-5-7-11-9(8)4-3-6-10-2/h5,7H,3-4,6H2,1-2H3 |
InChI Key |
RIXDJMITSKUALD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC=C1)CCCOC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
Key structural analogs include:
- 3-((3-Methoxy-propyl)amino)thiophene derivatives: These compounds, such as those in , feature amino or carboxamide substituents, which influence hydrogen-bonding capacity and biological activity .
- Disperse Blue 60 (CAS 12217-80-0) : A naphthoisoindole derivative with a 3-methoxy-propyl group, illustrating industrial applications in dyes and materials science .
Physicochemical Properties
A comparative analysis of physicochemical properties is summarized below:
*Estimated based on molecular formula (C₉H₁₄OS₂).
Electronic and Steric Effects
- In Disperse Blue 60, this group improves dye stability under UV exposure .
- 3-Methyl group: Reduces ring strain in thiophene derivatives and may hinder electrophilic substitution at adjacent positions, as seen in 2-amino-4-methyl-5-phenyl-thiophene derivatives .
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